![molecular formula C12H14N4O2S B7587171 N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide](/img/structure/B7587171.png)
N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. 1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide.
Mechanism of Action
The mechanism of action of N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is not fully understood. However, it has been shown to interact with various proteins and enzymes in the body, leading to changes in their activity. For example, it has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In the field of medicinal chemistry, it has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. In the field of organic chemistry, it has been used as a building block for the synthesis of other compounds.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is its high purity and yield, which makes it suitable for use in various lab experiments. However, one of the limitations is its relatively high cost compared to other compounds.
Future Directions
There are several future directions for the research on N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide. One direction is to further investigate its potential applications in the field of medicinal chemistry, particularly for the treatment of cancer, inflammation, and neurological disorders. Another direction is to explore its potential use as a building block for the synthesis of other compounds, particularly in the field of organic chemistry. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects.
Synthesis Methods
There are several methods to synthesize N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide. One of the most common methods is the reaction of 3-aminopyrrolo[2,3-b]pyridine with 1,3-dibromopropane followed by the reaction with sodium sulfonate. The yield of this method is relatively high, and the product is of high purity.
Scientific Research Applications
N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of several diseases, including cancer, inflammation, and neurological disorders. In the field of organic chemistry, it has been used as a building block for the synthesis of other compounds.
properties
IUPAC Name |
N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2S/c17-19(18,16-11-8-4-13-5-9(8)11)10-6-15-12-7(10)2-1-3-14-12/h1-3,6,8-9,11,13,16H,4-5H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFRJDNOECJJKQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C2NS(=O)(=O)C3=CNC4=C3C=CC=N4)CN1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.